Cas no 1368143-53-6 (tert-butyl 3-(pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 1368143-53-6
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6201599
• PubChem ID: 133637929
• Update Time: 2025-06-13

tert-butyl 3-(pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(pyrimidin-4-yl)piperazine-1-carboxylate
• 1368143-53-6
• EN300-1877507

• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-7-6-15-11(8-17)10-4-5-14-9-16-10/h4-5,9,11,15H,6-8H2,1-3H3
• InChI Key： DAAKTKWXAHSFBS-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC(C2C=CN=CN=2)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 3-(pyrimidin-4-yl)piperazine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(Pyrimidin-4-yl)piperazine-1-carboxylate (CAS: 1368143-53-6)

The compound tert-butyl 3-(pyrimidin-4-yl)piperazine-1-carboxylate (CAS: 1368143-53-6) has recently gained significant attention in the field of medicinal chemistry and drug discovery. This piperazine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase pathways and central nervous system disorders. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents.

Structural analysis reveals that this compound combines the favorable properties of both pyrimidine and piperazine moieties, making it particularly valuable for drug design. The pyrimidine ring system is known for its ability to participate in hydrogen bonding interactions with biological targets, while the piperazine scaffold provides conformational flexibility and improved solubility. The tert-butyl carbamate protecting group offers synthetic advantages during multi-step organic transformations.

In recent medicinal chemistry applications, researchers have utilized 1368143-53-6 as a key intermediate in the synthesis of potential kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel CDK4/6 inhibitors showing promising antitumor activity. The compound's ability to serve as a versatile synthon has enabled the rapid generation of diverse analogs for structure-activity relationship studies.

Significant progress has been made in the synthetic methodologies for this compound. A recent patent application (WO2023051234) disclosed an improved synthetic route starting from 4-chloropyrimidine and N-Boc-piperazine, achieving higher yields (85-90%) through optimized reaction conditions. The process employs palladium-catalyzed Buchwald-Hartwig amination at mild temperatures, representing a more sustainable approach compared to traditional methods.

Pharmacological studies have revealed interesting properties of derivatives containing this structural motif. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that analogs derived from 1368143-53-6 exhibit improved blood-brain barrier penetration compared to similar compounds without the pyrimidine substitution. This finding has spurred interest in developing CNS-targeted therapies using this scaffold.

The compound's application extends beyond small molecule therapeutics. Recent work in chemical biology has employed 1368143-53-6 as a precursor for the development of PROTACs (proteolysis targeting chimeras). Its structural features allow for efficient conjugation to E3 ligase ligands while maintaining the necessary physicochemical properties for cellular uptake and target engagement.

Future research directions appear promising, with several pharmaceutical companies including this compound in their discovery pipelines. Its versatility as a building block continues to enable the exploration of new chemical space in drug discovery. However, challenges remain in optimizing the metabolic stability of derivatives containing this scaffold, which represents an active area of investigation.